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(R)-(1-Benzyl-pyrrolidin-3-yl)-
Compound Name:

methanol
CAS No.: 303111-43-5
Cat. No.: B1270727

Get Quote

The pyrrolidine ring is a cornerstone of medicinal chemistry, a privileged five-membered

nitrogen heterocycle that forms the structural core of numerous natural products and synthetic
drugs.[1] Its significance stems from the sp3-hybridized, non-planar nature of the ring, which
allows for a three-dimensional exploration of pharmacophore space that is inaccessible to flat,
aromatic systems.[1][2] This structural rigidity and the potential for stereochemically defined
substituents make chiral pyrrolidines, such as (R)-(1-Benzyl-pyrrolidin-3-yl)-methanol, highly
valuable building blocks in the synthesis of complex, biologically active molecules.[2]

This guide provides a comprehensive technical overview of (R)-(1-Benzyl-pyrrolidin-3-yl)-
methanol, a versatile chiral intermediate. From its fundamental properties and stereoselective
synthesis to its critical role in drug discovery, we will explore the causality behind the
experimental choices that define its use in modern organic and medicinal chemistry. This
molecule serves as a key precursor in the development of novel therapeutics, particularly those
targeting the central nervous system (CNS).[2][3]
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Core Molecular Identity and Physicochemical
Properties

The unambiguous identification of a chemical entity is paramount for reproducible scientific
research. The preferred IUPAC name for the topic compound is (1-benzylpyrrolidin-3-
yl)methanol[4]. The "(R)-" designation specifies the absolute stereochemistry at the C3 position
of the pyrrolidine ring, which is critical for its interaction with chiral biological targets.

Molecular Structure

The structure consists of a pyrrolidine ring N-substituted with a benzyl group and a
hydroxymethyl group at the C3 position. The stereochemistry at C3 dictates the spatial
orientation of the hydroxymethyl group, a key feature for its synthetic utility.

Caption: Structure of (R)-(1-Benzyl-pyrrolidin-3-yl)-methanol.

Physicochemical Data

A summary of the key physicochemical properties is essential for experimental design,
including solvent selection, reaction monitoring, and purification.

Property Value Source
CAS Number 5731-17-9 [4][5][6]
Molecular Formula C12H17NO [41[6]
Molecular Weight 191.27 g/mol [41[5][6]
Appearance Solid [5]
SMILES OCC1CCN(CC2=CC=CC=C2) e
C1
InChIKey QPQUBJDSKOWOM.- [4][5]
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Stereoselective Synthesis: A Strategic Approach
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The synthesis of enantiomerically pure pyrrolidine derivatives is a topic of significant interest.[7]
The biological activity of chiral molecules is often dependent on a single enantiomer, making
stereoselective synthesis a critical requirement in drug development. Methodologies for
producing (R)-(1-Benzyl-pyrrolidin-3-yl)-methanol often leverage the "chiral pool," using
naturally occurring chiral molecules as starting materials to efficiently transfer stereochemistry.

[2](8]

A well-established strategy begins with a naturally available chiral starting material like D-
glutamic acid or D-malic acid.[8] This approach is often favored in industrial applications for its
cost-effectiveness and the high optical purity of the final product.

Synthetic Workflow Overview

The following workflow illustrates a conceptual pathway for the synthesis, emphasizing the key
transformations required to build the target molecule from a chiral precursor.

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.researchgate.net/publication/385807612_Recent_Advances_in_the_Synthesis_of_Pyrrolidines
https://www.benchchem.com/product/b1270727/docs?utm_src=pdf-body#introduction-the-significance-of-the-chiral-pyrrolidine-scaffold
https://www.benchchem.com/product/b13047064
https://patents.google.com/patent/WO2007024113A1/en
https://patents.google.com/patent/WO2007024113A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chiral Pool Precursor
(e.g., D-Glutamic Acid)

Protection/Activation
Functional Group
Interconversion

Key C-N Bond Formation

Reductive Amination

with Benzylamine & Cyclization
Diastereoselective Reduction
Reduction of
Carboxylic Acid/Ester

Final Product

GR)-(l-Benzyl-pyrrolidin-3-yl)-methan@

Click to download full resolution via product page

Caption: Conceptual workflow for stereoselective synthesis.

Detailed Experimental Protocol: Synthesis from (R)-1-
Benzyl-5-oxopyrrolidine-3-carboxylic acid

This protocol describes the final reduction step, a crucial transformation that establishes the
primary alcohol functionality. The choice of reducing agent is critical; a strong, non-chelation-
controlled reagent like Borane-THF complex (BHs-THF) is effective for reducing the carboxylic
acid without affecting the benzyl protecting group or the amide within the pyrrolidinone ring.
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Objective: To synthesize (R)-(1-Benzyl-pyrrolidin-3-yl)-methanol via the reduction of (R)-1-
Benzyl-5-oxopyrrolidine-3-carboxylic acid.

Materials:

(R)-1-Benzyl-5-oxopyrrolidine-3-carboxylic acid
Borane-tetrahydrofuran complex (BHs-THF), 1 M solution in THF
Anhydrous Tetrahydrofuran (THF)

Methanol (for quenching)

Saturated aqueous sodium bicarbonate (NaHCOs) solution
Saturated aqueous sodium chloride (Brine) solution
Anhydrous magnesium sulfate (MgSQOa)

Ethyl acetate (EtOAcC)

Hexanes

Procedure:

Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, dropping funnel, and nitrogen inlet, add (R)-1-Benzyl-5-oxopyrrolidine-3-carboxylic
acid (1.0 eq).

Dissolution: Dissolve the starting material in anhydrous THF (approx. 0.2 M concentration).
Cooling: Cool the solution to 0 °C using an ice-water bath.

Addition of Reducing Agent: Add BHs-THF solution (approx. 2.5-3.0 eq) dropwise via the
dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C. Causality
Note: The slow, controlled addition is crucial to manage the exothermic reaction and prevent
side reactions.
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o Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm
to room temperature. Stir for 12-16 hours.

» Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using an
appropriate solvent system (e.g., 50% EtOAc in hexanes) until the starting material is
consumed.

e Quenching: Carefully cool the reaction mixture back to 0 °C and slowly add methanol
dropwise to quench the excess borane. Safety Note: Quenching is highly exothermic and
produces hydrogen gas. Ensure adequate ventilation and slow addition.

o Workup: Concentrate the mixture under reduced pressure. Add ethyl acetate and saturated
NaHCOs solution. Separate the organic layer. Wash the organic layer sequentially with water
and brine.

e Drying and Filtration: Dry the organic layer over anhydrous MgSOQea, filter, and concentrate in
vacuo to yield the crude product.

 Purification: Purify the crude residue by flash column chromatography on silica gel, eluting
with a gradient of ethyl acetate in hexanes to afford the pure (R)-(1-Benzyl-pyrrolidin-3-yl)-
methanol.

Applications in Drug Discovery and Asymmetric
Synthesis

(R)-(1-Benzyl-pyrrolidin-3-yl)-methanol is not typically an active pharmaceutical ingredient
(API) itself but serves as a critical chiral intermediate for the construction of more complex
APIs.[3] Its defined stereochemistry and functional handles (a secondary amine after
debenzylation and a primary alcohol) make it a versatile scaffold.

A Key Building Block for CNS-Active Agents

Research has highlighted the use of this compound and its derivatives in the synthesis of novel
analgesics and anti-anxiety medications.[3] The pyrrolidine scaffold can effectively position
pharmacophoric elements to interact with specific receptors and enzymes in the central
nervous system.[3] For instance, derivatives have been shown to modulate neurotransmitter
systems, which can influence mood and behavior.[3]
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Role as a Chiral Scaffold

In asymmetric synthesis, a chiral scaffold or building block is a molecule with pre-existing
chirality that is incorporated into a larger target molecule. This is a primary application for (R)-
(1-Benzyl-pyrrolidin-3-yl)-methanol.[9] It provides a rigid, stereochemically defined
framework onto which other fragments can be built, influencing the overall stereochemistry of
the final product.[2] This is distinct from a chiral auxiliary, which is temporarily attached to direct
a stereoselective reaction and is subsequently removed.[10][11]

The diagram below illustrates how the (R)-pyrrolidine methanol core can be incorporated into a
larger, more complex therapeutic agent, such as an integrin antagonist for treating idiopathic
pulmonary fibrosis.[12]
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Caption: Application as a chiral building block in multi-step synthesis.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and
stereochemistry of the synthesized compound. A combination of spectroscopic techniques is
employed for a full structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the most powerful tool for determining the precise structure of an organic molecule.
Both *H and 13C NMR are used to confirm the connectivity of the atoms. Advanced 2D NMR
experiments like COSY and HSQC can be used for unambiguous signal assignment.[2]

e 1H NMR: Provides information on the chemical environment and connectivity of hydrogen
atoms. Key signals include the aromatic protons of the benzyl group, the benzylic CH2
protons, and the diastereotopic protons of the pyrrolidine and hydroxymethyl groups.

e 13C NMR: Shows signals for each unique carbon atom in the molecule, confirming the carbon
skeleton.

Table of Predicted NMR Data: Note: Chemical shifts (8) are predicted and may vary based on
solvent and experimental conditions. Data is extrapolated from similar structures.[13][14]

] Predicted *H NMR Shift Predicted 13C NMR Shift
Assignment
(ppm) (ppm)

127.0 - 129.0, 138.0 (Ar-C, Ar-
Ar-H (Benzyl) 7.20 - 7.40 (m, 5H)

Ca)
Ar-CH2-N 3.65 (s, 2H) ~60.0
CH2-OH 3.50 (d, 2H) ~65.0
Pyrrolidine CH:z 1.70 - 2.90 (m, 6H) ~30.0, ~55.0, ~58.0
Pyrrolidine CH 2.40 (m, 1H) ~40.0
OH Variable (broad s)

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and confirm the elemental
composition of the compound.[2] High-Resolution Mass Spectrometry (HRMS) provides a
highly accurate mass measurement, which can definitively confirm the molecular formula
C12H17NO. The fragmentation pattern can also provide structural information, often showing
loss of the benzyl group or the hydroxymethyl group.[2]

Conclusion
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(R)-(1-Benzyl-pyrrolidin-3-yl)-methanol stands as a testament to the power of chiral building
blocks in modern chemical synthesis. Its value is derived from the stereochemically defined
pyrrolidine core, which serves as a robust scaffold for constructing complex molecules with
high biological relevance. A thorough understanding of its synthesis, properties, and analytical
characterization enables researchers, scientists, and drug development professionals to
effectively leverage this intermediate in the creation of next-generation therapeutics. The
strategic application of such chiral synthons is fundamental to advancing medicinal chemistry
and addressing unmet medical needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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